Cas no 64425-90-7 (Trilisate)

• Product Name: Trilisate
• CAS No: 64425-90-7
• Molecular Formula: C₂₆H₂₉MgNO₁₀
• Molecular Weight: 539.81416
• CID: 58185
• PubChem ID: 54682045

Trilisate Properties

Names and Identifiers

• Trilisate
• CHOLINE MAGNESIUM TRISALICYLATE
• CHOLINE MAGNESIUM TRISALICYLATE, WS-10001-(HD-1422)-2003
• CHLOLINEMAGNESIUMTRISALICYLATE
• Tegunor
• Choline magnesium salicylate
• DB01401
• Q20817211
• ((1,2-Ethanediylbis(carbamodithioato))(2-))manganese, mixt. with ((1,2-ethanediylbis(carbamodithioato))(2-))zinc & 2(or 4)-isooctyl-4,6(or 2,6)-dinitrophenyl 2-buten oate
• CHOLINEMAGNESIUMTRISALICYLATE
• CHOLINE MAGNESIUM TRISALICYLATE [WHO-DD]
• UNII-DJJ95FJP1H
• D07694
• ETHANAMINIUM, 2-HYDROXY-N,N,N-TRIMETHYL-, 2-HYDROXYBENZOATE (1:1), MIXT. WITH (T-4)-BIS(2-(HYDROXY-.KAPPA.O)BENZOATO-.KAPPA.O)MAGNESIUM
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, salt with 2-hydroxybenzoic acid (1:1), mixt. with 2-hydroxybenzoic acid magnesium salt (2:1)
• Trisalicylate-choline
• 64425-90-7
• Tricolsal
• FQCQGOZEWWPOKI-UHFFFAOYSA-K
• Tricosal (TN)
• DTXSID901344133
• NSC 751675
• DJJ95FJP1H

• InChIKey： FQCQGOZEWWPOKI-UHFFFAOYSA-K
• Inchi： InChI=1S/3C7H6O3.C5H14NO.Mg/c3*8-6-4-2-1-3-5(6)7(9)10;1-6(2,3)4-5-7;/h3*1-4,8H,(H,9,10);7H,4-5H2,1-3H3;/q;;;+1;+2/p-3
• SMILES： [Mg+2].OCC[N+](C)(C)C.O=C(C1=CC=CC=C1O)[O-].O=C(C1=CC=CC=C1O)[O-].O=C(C1=CC=CC=C1O)[O-]

Computed Properties

• Exact Mass: 539.16400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 403.148144
• Heavy Atom Count: 28
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 138

Experimental Properties

• LogP: 1.46720
• PSA: 173.65000